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Compound of Interest

Compound Name: sodium;methylbenzene

CAS No.: 63846-51-5

Cat. No.: B8455231

Get Quote

Executive Summary
Sodium dispersions (metallic sodium particles

suspended in an inert solvent) offer a massive surface area advantage over bulk sodium wire
or cubes, accelerating reaction rates for Bouveault-Blanc reductions, Wurtz couplings, and
desulfurizations. However, the transition from gram-scale preparation to kilogram-scale
production introduces non-linear thermodynamic risks. This guide details the protocol for
synthesizing stable sodium dispersions in toluene using oleic acid as a surfactant, specifically
addressing the heat transfer and shear stress requirements for safe scale-up.

Safety Directives: The Zero-Water Mandate
WARNING: This protocol involves heating sodium metal above its melting point (

) in the presence of organic solvents.

Class D Extinguishers Only: Water and

extinguishers are strictly prohibited.[1][2] They will cause explosions.[3]
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The "Dry" Standard: Toluene must be dried to

water. Sodium reacts violently with moisture to produce Hydrogen gas (

) and heat, creating an auto-ignition hazard.[1]

Personal Protective Equipment (PPE): Flame-resistant lab coat, face shield (not just safety

glasses), and chemical-resistant gloves are mandatory.

Mechanism of Action: The Thermal-Shear Cycle
Creating a stable dispersion is a thermodynamic battle against coalescence.

Melting: Sodium is heated in toluene (BP

) above its MP (

).

Shearing: Mechanical energy disrupts the molten sodium surface tension, breaking it into

droplets.

Stabilization: Oleic acid reacts with the sodium surface to form Sodium Oleate in situ. This

acts as an anionic surfactant, lowering interfacial tension and preventing the molten droplets

from coalescing.

Freezing: Rapid cooling while shearing freezes the droplets into solid particles before they

can recombine.

Visualization: The Synthesis Workflow
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Figure 1: The critical path for dispersion synthesis. Note that stirring must continue during the

cooling phase to prevent particle agglomeration.

Equipment & Materials
Component Bench Scale (10-50g Na) Pilot Scale (100g-1kg Na)

Reactor
500mL 3-Neck Round Bottom

Flask (Morton style preferred)

5L-10L Jacketed Glass

Reactor

Agitation
Overhead Stirrer + High-Shear

Disperser (e.g., Ultra-Turrax)

High-Torque Overhead Motor +

Cowles Dissolver Impeller

Heating Oil Bath (Silicone oil)
Circulating Oil Heater

(Jacketed)

Inert Gas
Nitrogen/Argon Manifold

(Schlenk line)

Dedicated N2 Purge Line with

Bubbler

Reagents
Na Metal (cubes), Toluene

(Anhydrous), Oleic Acid

Same (Bulk grades must be

QC tested)

Experimental Protocols
Protocol A: Bench-Scale Synthesis (25g Na in 250mL
Toluene)
Target Particle Size: 10-30 microns

Setup: Flame-dry a 500mL Morton flask. Flush with Argon.

Charge: Add 250mL anhydrous Toluene and 25g Sodium metal (cut into 1cm cubes).

Heat: Lower into an oil bath pre-heated to

.

Melt: Stir gently (100 RPM) until Sodium is completely molten (shiny silvery globules).

Disperse:
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Add 0.25mL Oleic Acid (1% w/w relative to Na).

Immediately increase stirring speed. If using a Turrax, insert probe and run at 10,000 RPM

for 2-3 minutes. If using a paddle, max out RPM (>800).

Cool: Remove the oil bath. Maintain maximum stirring speed.

Solidify: Allow the flask to air cool to

. The mixture will turn from a silvery liquid to a grey, opaque suspension.

Storage: Transfer to a Schlenk bottle under Argon. Do not stop stirring until fully cooled.

Protocol B: Pilot Scale-Up (500g Na in 5L Toluene)
Target Particle Size: 20-50 microns

Scale-Up Challenge: The surface-area-to-volume ratio decreases, making heat removal slower.

If cooling is too slow, particles will coalesce before freezing.

Reactor Prep: Purge the 5L jacketed reactor with

for 30 mins. Ensure the bottom discharge valve is clear.

Charge: Load 3.5L Toluene. Start agitator (Cowles blade) at 200 RPM.

Heat: Set jacket temperature to

.

Add Sodium: Add 500g Sodium bricks through the solids addition port against a positive

flow. Close port.

Melt: Wait until internal temp reaches

. Verify melting visually (if possible) or by torque drop.

Emulsify:

Increase agitation to 1500-2000 RPM (Tip speed is critical here).
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Inject 5mL Oleic Acid via syringe through a septum.

Hold high shear for 5-10 minutes to equilibrate droplet size.

Quench Cooling (The Critical Step):

Switch jacket fluid from Hot Oil to Cool Oil (

). Do not use water in the jacket if there is any risk of glass failure.

Maintain 2000 RPM.

Monitor internal temp. As it passes

, the sodium freezes.

Finish: Once temp is

, reduce speed to 200 RPM. Discharge into storage vessels.

Visualization: Reactor Setup & Safety
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Figure 2: Pilot scale setup emphasizing the Cowles blade for shear and secondary containment

for safety.

Quality Control: Active Sodium Titration
Visual inspection is insufficient. You must quantify the active metal content, as surface

oxidation can occur.

Method: Ethanol Hydrolysis & Acid Back-Titration.

Sampling: While stirring the dispersion, withdraw a 1.0 mL aliquot using a wide-bore pipette

(cut the tip if necessary to prevent clogging).

Weighing: Place aliquot into a pre-weighed flask containing 10mL dry toluene. Weigh again

to get exact sample mass (

).

Quench: Slowly add 10mL Ethanol.

Reaction:

Note: Wait for bubbling to cease.

Solubilize: Add 20mL Deionized Water.

Reaction:

Titrate: Add 2 drops Phenolphthalein. Titrate with 1.0N HCl until colorless.

Calculation:

Troubleshooting Guide
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Issue Observation Root Cause Corrective Action

Coalescence
Large balls of Na

forming at bottom.

Stirring stopped too

early during cooling.

Re-heat to

, re-shear, and

maintain agitation until

.

Grey Sludge
Dispersion is thick,

mud-like.

Too much Oleic Acid

(>2%).

Reduce surfactant

load.[4] Excess

surfactant creates

viscous sodium

soaps.

Purple Color
Supernatant turns

deep blue/purple.

DANGER: Solvated

electrons.

Usually implies

presence of impurities

or specific ether-like

contaminants. Verify

solvent purity.

Low Activity
Titration shows <80%

active Na.

Moisture ingress or

"Old" Sodium.

Check Toluene water

content (KF titration).

Polish oxide off bulk

Na before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. ehs.stonybrook.edu [ehs.stonybrook.edu]

2. fishersci.com [fishersci.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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